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(ethoxydimethylsilyl)-

Cat. No.: B101185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Ethoxydimethylsilyl)-1-propanamine, with the CAS registry number 18306-79-1, is a versatile

organosilane compound. It features a primary amine functionality and an ethoxydimethylsilyl

group, which allows it to act as a valuable coupling agent and surface modifier. This dual

functionality enables the covalent linkage of organic and inorganic materials, making it a critical

component in various applications, including materials science, nanotechnology, and the

development of advanced biomedical devices. Its ability to form stable, self-assembled

monolayers (SAMs) on hydroxylated surfaces such as glass, silicon wafers, and metal oxides is

a key attribute. This guide provides a comprehensive overview of its chemical and physical

properties, synthesis, applications, and the methodologies for its use.

Physicochemical Properties
A summary of the key physicochemical properties of 3-(ethoxydimethylsilyl)-1-propanamine is

presented in the table below. This data has been compiled from various chemical suppliers and

databases.
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Property Value References

CAS Number 18306-79-1 [1][2]

Molecular Formula C₇H₁₉NOSi [3][4]

Molecular Weight 161.32 g/mol [1]

Appearance Colorless to light yellow liquid [1]

Density 0.857 g/mL at 25 °C

Boiling Point 60 °C at 8 mmHg

Refractive Index n20/D 1.429

Flash Point 57.8 °C (136.0 °F) - closed cup

Solubility
Soluble in organic solvents

such as ether and chloroform.
[2]

Synonyms

(3-

Aminopropyl)dimethylethoxysil

ane, 3-

(Ethoxydimethylsilyl)propylami

ne, (γ-

Aminopropyl)dimethylethoxysil

ane

[1]

Synthesis
The primary industrial synthesis of 3-(ethoxydimethylsilyl)-1-propanamine is achieved through

the hydrosilylation of allylamine with ethoxy(dimethyl)silane. This reaction is typically catalyzed

by a platinum-based catalyst.

Experimental Protocol: Hydrosilylation of Allylamine
This protocol is based on the general principles of hydrosilylation for the synthesis of

aminosilanes.

Materials:
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Allylamine

Ethoxy(dimethyl)silane

Platinum-based hydrosilylation catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene (or other suitable solvent)

Inert gas (Nitrogen or Argon)

Procedure:

A reaction vessel equipped with a stirrer, condenser, and an inert gas inlet is charged with

ethoxy(dimethyl)silane and the platinum catalyst under an inert atmosphere.

The mixture is heated to the desired reaction temperature (typically between 60-100 °C).

Allylamine is added dropwise to the reaction mixture with vigorous stirring. The addition rate

should be controlled to manage the exothermic nature of the reaction.

After the addition is complete, the reaction mixture is maintained at the reaction temperature

for several hours to ensure complete conversion.

The progress of the reaction can be monitored by techniques such as Gas Chromatography

(GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Upon completion, the crude product is purified by vacuum distillation to yield 3-

(ethoxydimethylsilyl)-1-propanamine.

Diagram of Synthesis Workflow:

Synthesis Workflow
Reactants:
- Allylamine

- Ethoxy(dimethyl)silane
- Platinum Catalyst

Hydrosilylation Reaction
(60-100 °C, Inert Atmosphere) Vacuum Distillation 3-(Ethoxydimethylsilyl)-1-propanamine
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Click to download full resolution via product page

Caption: Synthesis of 3-(ethoxydimethylsilyl)-1-propanamine via hydrosilylation.

Spectroscopic Data
While experimental spectra for 3-(ethoxydimethylsilyl)-1-propanamine are not readily available

in public databases, the following are the expected characteristic peaks based on its structure

and data from similar compounds.

¹H NMR Spectroscopy (Predicted)
δ ~0.1 ppm (s, 6H): Si-(CH₃)₂

δ ~0.5 ppm (t, 2H): Si-CH₂-CH₂-CH₂-NH₂

δ ~1.2 ppm (t, 3H): O-CH₂-CH₃

δ ~1.5 ppm (m, 2H): Si-CH₂-CH₂-CH₂-NH₂

δ ~2.7 ppm (t, 2H): Si-CH₂-CH₂-CH₂-NH₂

δ ~3.7 ppm (q, 2H): O-CH₂-CH₃

Variable (br s): NH₂ (The chemical shift is dependent on solvent and concentration)

¹³C NMR Spectroscopy (Predicted)
δ ~-2.0 ppm: Si-(CH₃)₂

δ ~10.0 ppm: Si-CH₂-CH₂-CH₂-NH₂

δ ~18.0 ppm: O-CH₂-CH₃

δ ~28.0 ppm: Si-CH₂-CH₂-CH₂-NH₂

δ ~45.0 ppm: Si-CH₂-CH₂-CH₂-NH₂

δ ~58.0 ppm: O-CH₂-CH₃
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FT-IR Spectroscopy (Characteristic Peaks)
~3300-3400 cm⁻¹: N-H stretching (primary amine)

~2850-2960 cm⁻¹: C-H stretching (alkyl groups)

~1590 cm⁻¹: N-H bending (primary amine)

~1250 cm⁻¹: Si-CH₃ bending

~1080-1100 cm⁻¹: Si-O-C stretching

Applications in Surface Modification
The primary application of 3-(ethoxydimethylsilyl)-1-propanamine is in the surface modification

of materials to introduce primary amine functionalities. This is achieved through the formation

of a self-assembled monolayer (SAM) on hydroxyl-rich surfaces.

Experimental Protocol: Formation of a Self-Assembled
Monolayer on a Silicon Wafer
Materials:

Silicon wafers

Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION

Deionized water

Anhydrous toluene

3-(ethoxydimethylsilyl)-1-propanamine

Nitrogen gas

Procedure:

Substrate Cleaning and Hydroxylation:
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Silicon wafers are immersed in a piranha solution for 30 minutes to remove organic

contaminants and create a hydrophilic, hydroxyl-terminated surface. (Caution: Piranha

solution is extremely corrosive and must be handled with appropriate personal protective

equipment in a fume hood).

The wafers are then thoroughly rinsed with deionized water and dried under a stream of

nitrogen.

SAM Deposition:

A solution of 1-5% (v/v) 3-(ethoxydimethylsilyl)-1-propanamine in anhydrous toluene is

prepared in a clean, dry container.

The cleaned and dried silicon wafers are immersed in this solution for 2-4 hours at room

temperature under an inert atmosphere to prevent premature hydrolysis and

polymerization of the silane in solution.

Rinsing and Curing:

After immersion, the wafers are removed from the solution and rinsed sequentially with

fresh toluene and then ethanol to remove any non-covalently bonded silane molecules.

The wafers are then dried under a stream of nitrogen.

To promote the formation of stable siloxane bonds, the coated wafers are cured in an oven

at 110-120 °C for 30-60 minutes.

Diagram of Surface Modification Workflow:

Surface Modification Workflow

Silicon Wafer Substrate Piranha Cleaning
(Hydroxylation)
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(3-(ethoxydimethylsilyl)-1-propanamine

in Toluene)

Rinsing
(Toluene, Ethanol)

Curing
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Amine-Functionalized
Surface
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Caption: Workflow for the formation of an amine-terminated self-assembled monolayer.
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Role in Drug Development and Research
While 3-(ethoxydimethylsilyl)-1-propanamine does not have direct pharmacological activity, its

role in drug development is significant as a surface modification agent for:

Biosensors: The primary amine groups on the functionalized surface can be used to

immobilize biomolecules such as enzymes, antibodies, or nucleic acids for the development

of highly specific biosensors.

Drug Delivery Systems: Nanoparticles (e.g., silica, gold) can be functionalized with this

aminosilane to provide a surface for the covalent attachment of drugs, targeting ligands, or

polyethylene glycol (PEG) for improved biocompatibility and circulation time.

Biomaterial Engineering: The modification of implantable devices and cell culture substrates

with this compound can enhance biocompatibility and promote specific cell adhesion and

growth.

Safety and Handling
3-(ethoxydimethylsilyl)-1-propanamine is a flammable liquid and can cause skin and eye

irritation. It should be handled in a well-ventilated fume hood with appropriate personal

protective equipment, including safety goggles, gloves, and a lab coat. It is sensitive to

moisture and should be stored under an inert atmosphere in a cool, dry place. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
3-(ethoxydimethylsilyl)-1-propanamine is a valuable chemical tool for researchers and

professionals in materials science, nanotechnology, and drug development. Its ability to form

stable amine-functionalized surfaces provides a versatile platform for the immobilization of a

wide range of molecules, enabling the creation of advanced materials and devices with tailored

properties. Understanding the principles of its synthesis, application, and handling is crucial for

its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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